Cas no 16931-84-3 (1H-Inden-1-one,2-[(dimethylamino)methyl]-2,3-dihydro-, hydrochloride (1:1))

• Product Name: 1H-Inden-1-one,2-[(dimethylamino)methyl]-2,3-dihydro-, hydrochloride (1:1)
• CAS No: 16931-84-3
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 154845
• PubChem ID: 204802
• Update Time: 2025-06-07

1H-Inden-1-one,2-[(dimethylamino)methyl]-2,3-dihydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2-[(dimethylamino)methyl]-2,3-dihydro-, hydrochloride (1:1)
• 2-[(dimethylamino)methyl]-2,3-dihydroinden-1-one,hydrochloride
• (+/-)-2-N,N-Dimethylaminomethyl-1-indanone, HCl
• 2-((Dimethylamino)methyl)-2,3-dihydro-1H-inden-1-one hydrochloride
• 2-(dimethylaminomethyl)indan-1-one hydrochloride
• 2,3-dihydro-2-(N,N-dimethylaminomethyl)-1H-inden-1-one hydrochloride
• 2-[(Dimethylamino)methyl]-1-indanon-hydrochlorid
• 2-Dimethylaminomethyl-indan-1-on, Hydrochlorid
• 2-dimethylaminomethyl-indan-1-one, hydrochloride
• AC1L4DAY
• CTK8G3341
• NSC26626
• SureCN2124625
• ter14687
• H-D-Asp-OtBu·-METHOXY PHENYLHYDRAZINE HYDROCHLORIDE
• 2-[(dimethylamino)methyl]-2,3-dihydro-1H-inden-1-one
• SCHEMBL2124625
• J-010525
• 2-[(dimethylamino)methyl]-2,3-dihydroinden-1-one;hydrochloride
• CHEMBL3337638
• NSC-26626
• 1H-Inden-1-one, 2,3-dihydro-2-((dimethylamino)methyl)-, hydrochloride
• PD136827
• NSC 26626
• FT-0756384
• BDBM50497530
• 16931-84-3
• MDMDVFGTTVMMRV-UHFFFAOYSA-N
• 2-METHOXY PHENYLHYDRAZINE HYDROCHLORIDE,98%

• Inchi： 1S/C12H15NO.ClH/c1-13(2)8-10-7-9-5-3-4-6-11(9)12(10)14;/h3-6,10H,7-8H2,1-2H3;1H
• InChI Key： MDMDVFGTTVMMRV-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC=CC=2CC1CN(C)C

Computed Properties

• Exact Mass: 225.09218
• Monoisotopic Mass: 225.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.073
• Boiling Point: 285.9°Cat760mmHg
• Flash Point: 101.6°C
• Refractive Index: 1.55
• PSA: 20.31
• LogP: 2.40520

Additional information on 1H-Inden-1-one,2-[(dimethylamino)methyl]-2,3-dihydro-, hydrochloride (1:1)

1H-Inden-1-one,2-[(dimethylamino)methyl]-2,3-dihydro-, hydrochloride (1:1) and CAS No. 16931-84-3: A Comprehensive Overview

The compound 1H-Inden-1-one,2-[(dimethylamino)methyl]-2,3-dihydro-, hydrochloride (1:1), identified by the CAS number CAS No. 16931-84-3, represents a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This review aims to provide an in-depth exploration of its chemical properties, structural characteristics, and its emerging applications in medicinal chemistry.

The molecular structure of 1H-Inden-1-one,2-[(dimethylamino)methyl]-2,3-dihydro-, hydrochloride (1:1) is characterized by a fused indole ring system with a hydrochloride salt form. The presence of the dimethylamino group at the 2-position introduces a basic nitrogen atom, which can participate in various hydrogen bonding interactions and metal coordination events. This structural motif is particularly intriguing due to its potential to modulate biological targets through both electrostatic and hydrophobic interactions.

In recent years, there has been growing interest in indole derivatives as scaffolds for the development of novel therapeutic agents. The compound in question has garnered attention for its potential pharmacological activity, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. Preliminary studies suggest that it may exert its effects by interacting with specific neurotransmitter receptors or by modulating intracellular signaling pathways.

The hydrochloride salt form of 1H-Inden-1-one,2-[(dimethylamino)methyl]-2,3-dihydro-, hydrochloride (1:1) enhances its solubility in aqueous media, making it more amenable for formulation into pharmaceutical preparations. This property is crucial for drug development, as it allows for better bioavailability and more efficient delivery to target tissues. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a practical choice for industrial-scale production.

From a synthetic chemistry perspective, the preparation of 1H-Inden-1-one,2-[(dimethylamino)methyl]-2,3-dihydro-, hydrochloride (1:1) involves multi-step organic transformations that highlight the versatility of indole chemistry. The synthesis typically begins with the functionalization of an indene precursor, followed by selective alkylation and subsequent salt formation. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

The pharmacological profile of this compound is still under active investigation. However, early pharmacokinetic studies indicate that it exhibits moderate oral bioavailability and a reasonable half-life in vivo. These characteristics are favorable for drug development, as they suggest potential for therapeutic efficacy without excessive renal clearance or rapid metabolism. Further research is needed to fully elucidate its mechanism of action and to identify any potential side effects or toxicities.

In the context of drug discovery pipelines, compounds like 1H-Inden-1-one,2-[(dimethylamino)methyl]-2,3-dihydro-, hydrochloride (1:1) serve as valuable intermediates or lead compounds. They can be further modified through structure-based drug design approaches to optimize their pharmacological properties. The dimethylamino group provides a handle for derivatization via reductive amination or other functional group interconversions, allowing chemists to explore a wide range of analogs.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and interaction modes with biological targets such as receptors or enzymes. These virtual screening approaches have accelerated the process of identifying promising candidates for further experimental validation.

The industrial significance of CAS No. 16931-84-3 extends beyond academic research. Pharmaceutical companies are increasingly interested in accessing high-quality starting materials for their drug development programs. The availability of this compound in bulk quantities ensures that researchers can conduct large-scale experiments without logistical constraints.

The regulatory landscape surrounding new chemical entities like this one is complex but well-defined. Compliance with Good Manufacturing Practices (GMP) is essential to ensure that all batches meet consistent quality standards. Regulatory agencies require comprehensive data on safety and efficacy before approving any new drug candidates for clinical use.

In conclusion, 1H-Inden-1-one,2-[(dimethylamino)methyl]-2,3-dihydro-, hydrochloride (1:1), identified byCAS No. 16931-84-3, represents a promising candidate for further exploration in medicinal chemistry and drug discovery. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases states while its favorable physicochemical properties make it an attractive starting point for synthetic modifications.